Cas no 1092461-11-4 (2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid)

2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid is a halogenated phenylacetic acid derivative characterized by its trifluoromethyl and dichloro substituents, which enhance its reactivity and stability. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. Its structural features, including the electron-withdrawing groups, contribute to its utility in cross-coupling reactions and as a building block for more complex molecules. The trifluoromethyl group improves lipophilicity, while the dichloro substitution pattern offers selective reactivity. This acid is valued for its purity and consistent performance in synthetic applications, making it a reliable choice for research and industrial processes.
2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid structure
1092461-11-4 structure
Product Name:2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid
CAS No:1092461-11-4
MF:C9H5Cl2F3O2
MW:273.036011457443
MDL:MFCD11519351
CID:2619185
PubChem ID:57367982
Update Time:2025-11-01

2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid
    • QTDIIHDMBZOTED-UHFFFAOYSA-N
    • 2-[2,6-dichloro-3-(trifluoromethyl)phenyl]acetic acid
    • 1092461-11-4
    • AKOS015956643
    • JS-4860
    • 2,6-Dichloro-3-(trifluoromethyl)benzeneacetic acid
    • 2-(2,6-Dichloro-3-(trifluoromethyl)phenyl)acetic acid
    • 2-(2,6-Dichloro-3-(trifluoromethyl)phenyl)aceticacid
    • DTXSID101228854
    • MFCD11519351
    • SCHEMBL18301971
    • MDL: MFCD11519351
    • Inchi: 1S/C9H5Cl2F3O2/c10-6-2-1-5(9(12,13)14)8(11)4(6)3-7(15)16/h1-2H,3H2,(H,15,16)
    • InChI Key: QTDIIHDMBZOTED-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)(F)F)=CC=C(C=1CC(=O)O)Cl

Computed Properties

  • Exact Mass: 271.9618693Da
  • Monoisotopic Mass: 271.9618693Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
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